Cas no 136389-69-0 ({(dimethyl-1,2-oxazol-4-yl)methylsulfanyl}methanimidamide hydrochloride)

• Product Name: {(dimethyl-1,2-oxazol-4-yl)methylsulfanyl}methanimidamide hydrochloride
• CAS No: 136389-69-0
• MF: C₇H₁₂ClN₃OS
• MW: 221.707678794861
• CID: 5054846
• PubChem ID: 45791545
• Update Time: 2024-11-07

{(dimethyl-1,2-oxazol-4-yl)methylsulfanyl}methanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• {[(dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}methanimidamide hydrochloride
• NE38991
• (3,5-dimethyl-1,2-oxazol-4-yl)methyl carbamimidothioate;hydrochloride
• G33624
• CHEMBL3780447
• [(3,5-DIMETHYL-1,2-OXAZOL-4-YL)METHYL]SULFANYLMETHANIMIDAMIDE HYDROCHLORIDE
• EN300-45206
• AKOS008017208
• (3,5-DIMETHYLISOXAZOL-4-YL)METHYL CARBAMIMIDOTHIOATE HYDROCHLORIDE
• {[(dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}methanimidamidehydrochloride
• {[(3,5-dimethyl-1,2-oxazol-4-yl)methyl]sulfanyl}methanimidamide hydrochloride
• 136389-69-0
• CS-0249791
• Z48820112
• {(dimethyl-1,2-oxazol-4-yl)methylsulfanyl}methanimidamide hydrochloride

• Inchi： 1S/C7H11N3OS.ClH/c1-4-6(3-12-7(8)9)5(2)11-10-4;/h3H2,1-2H3,(H3,8,9);1H
• InChI Key： HVRLCQPOXGURJT-UHFFFAOYSA-N
• SMILES： Cl.S(C(=N)N)CC1C(C)=NOC=1C

Computed Properties

• Exact Mass: 221.0389609g/mol
• Monoisotopic Mass: 221.0389609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Isoxazoles